molecular formula C13H11F3N2O5 B8784256 2-(3-acetylpyrrolo[2,3-c]pyridin-1-yl)acetic acid;2,2,2-trifluoroacetic acid

2-(3-acetylpyrrolo[2,3-c]pyridin-1-yl)acetic acid;2,2,2-trifluoroacetic acid

Cat. No.: B8784256
M. Wt: 332.23 g/mol
InChI Key: QAGAMWYFFQFEEL-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-(3-acetylpyrrolo[2,3-c]pyridin-1-yl)acetic acid;2,2,2-trifluoroacetic acid is a useful research compound. Its molecular formula is C13H11F3N2O5 and its molecular weight is 332.23 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C13H11F3N2O5

Molecular Weight

332.23 g/mol

IUPAC Name

2-(3-acetylpyrrolo[2,3-c]pyridin-1-yl)acetic acid;2,2,2-trifluoroacetic acid

InChI

InChI=1S/C11H10N2O3.C2HF3O2/c1-7(14)9-5-13(6-11(15)16)10-4-12-3-2-8(9)10;3-2(4,5)1(6)7/h2-5H,6H2,1H3,(H,15,16);(H,6,7)

InChI Key

QAGAMWYFFQFEEL-UHFFFAOYSA-N

Canonical SMILES

CC(=O)C1=CN(C2=C1C=CN=C2)CC(=O)O.C(=O)(C(F)(F)F)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of (3-acetyl-pyrrolo[2,3-c]pyridin-1-yl)-acetic acid tert-butyl ester (230 mg, 0.8 mmol) and TFA (0.915 mL, 11.95 mmol) in CH2Cl2 (3.1 mL) was stirred at RT overnight. The reaction mixture was concentrated and the residue was dried under high vacuum. The resulting solid was taken-up in Et2O and filtered to give the desired compound (TFA salt) as beige powder which was used in the next step without purification. MS (UPLC/MS): 219.2 [M+H]+, 217.2 [M−H]−; 1H-NMR (400 MHz, DMSO): δ (ppm): 9.50 (s, 1H), 9.03 (s, 1H), 8.54 (d, 1H), 8.51 (d, 1H), 5.40 (s, 2H), 2.57 (s, 3H).
Quantity
230 mg
Type
reactant
Reaction Step One
Name
Quantity
0.915 mL
Type
reactant
Reaction Step One
Quantity
3.1 mL
Type
solvent
Reaction Step One

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